Cas no 62518-70-1 (1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-)

• Product Name: 1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-
• CAS No: 62518-70-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 441828
• PubChem ID: 54137006
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[2-(1-piperidinyl)ethyl]-
• 4-(2-piperidin-1-ylethyl)benzene-1,2-diol
• 4-[2-(Piperidin-1-yl)ethyl]benzene-1,2-diol
• DTXSID00709268
• 62518-70-1

• Inchi： 1S/C13H19NO2/c15-12-5-4-11(10-13(12)16)6-9-14-7-2-1-3-8-14/h4-5,10,15-16H,1-3,6-9H2
• InChI Key： NYKVKSVEFSQEFM-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCN1CCCCC1)O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7